Cas no 500149-91-7 (Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-)

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- structure
500149-91-7 structure
Product Name:Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-
CAS No:500149-91-7
MF:C14H13ClO
MW:232.705423116684
CID:1548910
PubChem ID:71366901
Update Time:2025-04-21

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)-
    • 1-chloro-3-methyl-2-phenylmethoxybenzene
    • 500149-91-7
    • DTXSID50790247
    • SCHEMBL21306451
    • 2-(Benzyloxy)-1-chloro-3-methylbenzene
    • Inchi: 1S/C14H13ClO/c1-11-6-5-9-13(15)14(11)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3
    • InChI Key: ONXYOXBUHWPFDU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.06559
  • Monoisotopic Mass: 232.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1-chloro-3-methyl-2-(phenylmethoxy)- Pricemore >>

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